2-Amino-2-[2-(3-azido-4-octylphenyl)ethyl]-1,3-propanediol

• CAS No.: 881914-35-8
• Product Name: 2-Amino-2-[2-(3-azido-4-octylphenyl)ethyl]-1,3-propanediol
• Molecular Formula: C19H32N4O2
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 2-amino-2-[2-(3-azido-4-octylphenyl)ethyl]propane-1,3-diol
• Standard InChI: InChI=1S/C19H32N4O2/c1-2-3-4-5-6-7-8-17-10-9-16(13-18(17)22-23-21)11-12-19(20,14-24)15-25/h9-10,13,24-25H,2-8,11-12,14-15,20H2,1H3
• Standard InChIKey: FLPFGLNTCQQHNS-UHFFFAOYSA-N
• SMILES: CCCCCCCCC1=C(C=C(C=C1)CCC(CO)(CO)N)N=[N+]=[N-]
• Canonical SMILES: CCCCCCCCC1=C(C=C(C=C1)CCC(CO)(CO)N)N=[N+]=[N-]
• Description: FTY720 is a derivative of ISP-1 (myriocin), a fungal metabolite of the Chinese herb Iscaria sinclarii as well as a structural analog of sphingosine. It is a novel immune modulator that prolongs allograft transplant survival in numerous models by inhibiting lymphocyte emigration from lymphoid organs. FTY720 is phosphorylated by sphingosine kinase, which then acts as a potent agonist at four of the sphingosine-1-phosphate (S1P) receptors (S1P1, S1P3, S1P4, and S1P5). Down-regulation of S1P1 receptors on T and B lymphocytes by FTY720 results in defective egress of these cells from spleen, lymph nodes, and Peyer’s patch. azido-FTY720 is a highly photoreactive analog of FTY720 that can be used to identify receptor binding sites for this ligand.
• Synonyms: 2-amino-2-[2-(4-(1-azido-2-octylphenyl))ethyl]-1,3-propanediol
• Reference: 1.Brinkmann, V.,Pinschewer, D.D.,Feng, L., et al. FTY720: Altered lymphocyte traffic results in allograft protection. Transplantation 72, 764-769 (2001).
• PubChem Compound: 11508523
• Last Modified: Nov 11 2021